N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C22H21N3O4S2/c1-25(14-16-5-4-12-29-16)31(27,28)17-10-8-15(9-11-17)21(26)24-22-19(13-23)18-6-2-3-7-20(18)30-22/h4-5,8-12H,2-3,6-7,14H2,1H3,(H,24,26)
• InChI Key: UCKYDHVSLLCZTC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCCC4)C#N
• Molecular Formula: C22H21N3O4S2
• Molecular Weight: 455.6 g/mol

Description

This compound belongs to a class of chemicals that have been explored for their diverse biological activities and potential applications in various fields. The research into benzothiophene derivatives, for example, has shown their importance in developing pharmaceuticals and understanding chemical interactions at a molecular level.

Synthesis Analysis

The synthesis of related benzothiophene and furan derivatives often involves complex reactions that yield structurally diverse and biologically active compounds. One study detailed the synthesis and crystal structure of N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,2,2-trifluoroacetamide, highlighting the methodologies used in creating such compounds and their structural confirmation through X-ray diffraction analysis (Wang et al., 2014).

Molecular Structure Analysis

The molecular structure of benzothiophene derivatives has been extensively analyzed through crystallography and spectroscopy. For instance, a study on closely related N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides discussed the molecular conformations and modes of supramolecular aggregation, providing insights into the structural aspects of similar compounds (Sagar et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving benzothiophene derivatives are diverse, leading to various functionalized compounds with significant properties. Research into thiophenylhydrazonoacetates, for example, explored their reactivity towards different nitrogen nucleophiles, yielding a variety of heterocyclic compounds and showcasing the chemical versatility of the benzothiophene moiety (Mohareb et al., 2004).

Physical Properties Analysis

The physical properties of benzothiophene derivatives, such as melting points, solubility, and crystalline structure, are crucial for their application in material science and pharmaceuticals. These properties are often determined through detailed experimental analysis, including differential scanning calorimetry and thermogravimetric analysis.

Chemical Properties Analysis

The chemical properties of these compounds, including reactivity, stability, and interactions with biological molecules, are key factors in their application in drug design and development. Studies on benzothiophene derivatives have highlighted their potential as anticancer, antimicrobial, and analgesic agents, underscoring the importance of understanding their chemical behavior (Amr et al., 2010).

Scientific Research Applications

Heterocyclic Synthesis and Chemical Reactivity

The synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards a variety of nitrogen nucleophiles to yield diverse heterocyclic derivatives such as pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives demonstrates the compound's role in the development of new chemical entities. These entities have potential applications in various fields including materials science and pharmaceutical chemistry, indicating a broad utility in synthetic organic chemistry (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antitumor Activities

Derivatives of the compound have been synthesized and evaluated for their antitumor activities. The synthesis of different heterocyclic derivatives comprising thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings from the compound and their subsequent evaluation against various cancer cell lines highlight its significance in medicinal chemistry. These studies suggest potential applications in the development of novel anticancer therapies, with some derivatives showing high inhibitory effects in vitro (Shams, Mohareb, Helal, & Mahmoud, 2010).

Antimicrobial Evaluation

The compound's derivatives have been explored for their antimicrobial activity, illustrating its applicability in discovering new antimicrobial agents. The design, synthesis, and evaluation of novel thienopyrimidines and triazolothienopyrimidines derived from the compound showcase its utility in addressing microbial resistance by providing new scaffolds for antimicrobial drug development (Mahmoud, El-Azm, Ali, & Ali, 2015).